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Compound of Interest

Compound Name: Bismuth oxalate

Cat. No.: B1617870 Get Quote

CAS Number: 6591-55-5

Molecular Formula: Bi₂(C₂O₄)₃

This technical guide provides an in-depth overview of bismuth oxalate, a compound of interest

for various research and development applications, including its potential, though less

explored, role in drug development. This document details its chemical and physical properties,

synthesis protocols, and thermal decomposition characteristics.

Chemical and Physical Properties
Bismuth oxalate is a white powder that is practically insoluble in water and alcohol. It is,

however, soluble in moderately diluted hydrochloric or nitric acid.[1][2] The fundamental

properties of bismuth oxalate are summarized in the table below.
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Property Value Reference

CAS Number 6591-55-5 [3]

Molecular Formula C₆Bi₂O₁₂ [4][5]

Molecular Weight 682.02 g/mol [1][5][6]

Appearance White powder [4]

Solubility
Insoluble in water and ethanol;

soluble in dilute acids
[4]

Percent Composition
C: 10.57%, Bi: 61.28%, O:

28.15%
[1][2]

Synthesis of Bismuth Oxalate
Several methods for the synthesis of bismuth oxalate and its hydrated forms have been

reported. The resulting product's morphology and hydration state are highly dependent on the

synthesis conditions, such as reactant concentrations, temperature, and pH.

Experimental Protocol: Synthesis of Hydrated Bismuth
Oxalate (Bi₂(C₂O₄)₃·7H₂O)
A common method for the synthesis of hydrated bismuth oxalate involves the precipitation

from bismuth nitrate and oxalic acid solutions.

Materials:

Bismuth nitrate (0.2 M) in 1 M nitric acid

Oxalic acid solution (0.3 M)

Procedure:

The bismuth nitrate and oxalic acid solutions are progressively mixed with constant stirring.

A white precipitate of bismuth oxalate forms.
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The precipitate is filtered and washed thoroughly with water.

The product is then dried at ambient temperature. To prevent partial dehydration, the

obtained oxalate can be stored at 5°C.[7]

The resulting product can be characterized using various analytical techniques, including X-ray

powder diffraction (XRD), scanning electron microscopy (SEM), and Fourier-transform infrared

spectroscopy (FTIR).[7]

Experimental Protocol: Synthesis of Basic Bismuth
Oxalate (BiC₂O₄(OH))
Basic bismuth oxalate can be synthesized by direct precipitation from nitrate solutions with the

addition of oxalic acid. The morphology of the resulting product is influenced by the reaction

medium and temperature.[8]

Characterization and Thermal Analysis
The thermal decomposition of bismuth oxalate has been studied to understand its stability

and the formation of bismuth oxides.

Thermal Decomposition of Hydrated Bismuth Oxalate
The thermal decomposition of Bi₂(C₂O₄)₃·7H₂O has been investigated using Controlled

Transformation Rate Thermal Analysis (CRTA). The decomposition occurs in two main steps:

Dehydration: The loss of water molecules.

Decomposition: The transformation of the anhydrous oxalate into metallic bismuth or bismuth

oxide, depending on the atmosphere (vacuum or air), with the release of carbon dioxide.[7]

Under vacuum, the decomposition between 200 and 300°C leads to the formation of metallic

bismuth. In an air atmosphere, the controlled decomposition at around 270°C can yield the

metastable β-Bi₂O₃ phase.[7]

Thermal Analysis Data for Basic Bismuth Oxalate
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The oxidative thermolysis of basic bismuth oxalate (BiC₂O₄(OH)) occurs in the temperature

range of 260-310°C, accompanied by exothermic effects. The final thermolysis product is

bismuth oxide. The mass loss corresponding to this decomposition is approximately 26.3%

(theoretical value 25.8%).

Sample
Decomposition
Temperature Range (°C)

DTA Peak (°C)

Sample I (synthesized at 40°C) 270-310 300

Sample II (synthesized at

80°C)
260-300 280

Experimental Workflow: Synthesis and
Characterization of Bismuth Oxalate
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of bismuth oxalate.
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Experimental Workflow for Bismuth Oxalate Synthesis and Characterization
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Caption: A flowchart illustrating the synthesis of bismuth oxalate followed by its

characterization.

Relevance to Drug Development
While bismuth oxalate itself is not a widely used pharmaceutical, bismuth compounds, in

general, have a long history in medicine, particularly for treating gastrointestinal disorders.[9]

[10][11] Colloidal bismuth subcitrate and bismuth subsalicylate are well-known active

pharmaceutical ingredients.[11]

The interest in bismuth-based drugs stems from their antimicrobial and anticancer properties.

[9][12] Bismuth compounds have been shown to be effective against Helicobacter pylori and

are being investigated for their potential in cancer therapy.[9][11] The biological activity of

bismuth is attributed to its ability to interact with various cellular pathways.

Although specific signaling pathways for bismuth oxalate are not well-documented, the

general mechanisms of action for bismuth compounds involve:

Inhibition of bacterial enzymes: Bismuth ions can inhibit key enzymes in pathogens like H.

pylori.

Disruption of cellular processes: Bismuth can interfere with bacterial adhesion, ATP

synthesis, and protein synthesis.

Induction of apoptosis in cancer cells: Some bismuth complexes have been shown to induce

programmed cell death in tumor cells.

The synthesis of bismuth-containing nanoparticles, including those derived from bismuth

precursors, is an active area of research for applications in drug delivery.[13] Bismuth

nanoparticles are being explored for their potential to enhance the targeted delivery of

anticancer drugs.

The following diagram depicts a generalized overview of the biological targets of bismuth

compounds, which could be relevant for future research into the pharmaceutical applications of

bismuth oxalate.
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Potential Biological Targets of Bismuth Compounds

Antibacterial Effects (e.g., H. pylori) Anticancer Effects
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Click to download full resolution via product page

Caption: Biological targets of bismuth compounds in bacteria and cancer cells.

In conclusion, while bismuth oxalate is primarily a precursor for bismuth and bismuth oxide

materials, its relationship to the broader class of bioactive bismuth compounds suggests

potential for further investigation in the field of drug development, particularly in the formulation

of novel bismuth-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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